4-(Trifluoromethylsulfonyl)benzylamine, 98%

• IUPAC Name: [4-(trifluoromethylsulfonyl)phenyl]methanamine
• InChI: InChI=1S/C8H8F3NO2S/c9-8(10,11)15(13,14)7-3-1-6(5-12)2-4-7/h1-4H,5,12H2
• InChI Key: GRPGALVEJMLHAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN)S(=O)(=O)C(F)(F)F
• Molecular Formula: C8H8F3NO2S
• Molecular Weight: 239.22 g/mol

Description

4-(Trifluoromethylsulfonyl)benzylamine (4-TFMSA) is an organic compound commonly used as a reagent in organic synthesis and as a catalyst in various reactions. It is a colorless liquid with a boiling point of 54-56°C and a melting point of -10°C. 4-TFMSA is soluble in most organic solvents and is a highly reactive molecule due to its electron-withdrawing trifluoromethylsulfonyl group.

Mechanism of Action

4-(Trifluoromethylsulfonyl)benzylamine, 98% acts as an electron-withdrawing group, which increases the electrophilicity of the molecule. This increases the reactivity of the molecule, allowing it to act as a catalyst in various reactions. 4-(Trifluoromethylsulfonyl)benzylamine, 98% also acts as a nucleophile, which allows it to form covalent bonds with electrophiles.
Biochemical and Physiological Effects
4-(Trifluoromethylsulfonyl)benzylamine, 98% is not known to have any direct biochemical or physiological effects. However, it is used in the synthesis of various compounds, some of which may have direct biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(Trifluoromethylsulfonyl)benzylamine, 98% in lab experiments is its high reactivity, which allows it to act as a catalyst in various reactions. It is also relatively inexpensive and easy to obtain. However, it is important to use the compound in a well-ventilated area, as it is highly flammable and may cause irritation to the eyes and skin.

Future Directions

There are several potential future directions for 4-(Trifluoromethylsulfonyl)benzylamine, 98%. It could be used as a catalyst in the synthesis of new organic compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. It could also be used in the synthesis of new polymers and heterocyclic compounds. Additionally, it could be used in the synthesis of new peptide and peptidomimetic compounds, and in the synthesis of new fluorinated compounds. Finally, it could be used to develop new methods for the synthesis of organic compounds.

Synthesis Methods

4-(Trifluoromethylsulfonyl)benzylamine, 98% can be synthesized through the reaction of 4-hydroxybenzylamine and trifluoromethanesulfonyl chloride in the presence of anhydrous potassium carbonate as a base. The reaction is carried out in a solvent such as dichloromethane, and the product is isolated by column chromatography.

Scientific Research Applications

4-(Trifluoromethylsulfonyl)benzylamine, 98% is widely used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as a catalyst in the synthesis of polymers and as a reagent in the synthesis of heterocyclic compounds. In addition, 4-(Trifluoromethylsulfonyl)benzylamine, 98% has been used in the synthesis of peptide and peptidomimetic compounds, and in the synthesis of fluorinated compounds.